Cas no 1357860-88-8 (methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate)

Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate is a structurally complex heterocyclic compound featuring a spirocyclic core with a sulfonyl benzoate moiety. Its unique triazaspiro[4.5]decene scaffold, combined with a 3-chlorophenyl substituent, suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The sulfonyl linkage enhances stability and may influence binding interactions in target applications. The ester group offers synthetic flexibility for further derivatization. This compound’s well-defined structure and functional group diversity make it a valuable candidate for research in enzyme inhibition or receptor modulation, particularly in the development of novel therapeutic agents.
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate structure
1357860-88-8 structure
Product Name:methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
CAS No:1357860-88-8
MF:C21H20ClN3O5S
MW:461.9186
CID:5344937
Update Time:2025-11-01

methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[3-(3-chlorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]-, methyl ester
    • methyl 2-((2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate
    • methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
    • methyl 2-[[3-(3-chlorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]benzoate
    • Inchi: 1S/C21H20ClN3O5S/c1-30-20(27)16-7-2-3-8-17(16)31(28,29)25-11-9-21(10-12-25)23-18(19(26)24-21)14-5-4-6-15(22)13-14/h2-8,13H,9-12H2,1H3,(H,24,26)
    • InChI Key: VIVLAXUWEOODIC-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C([H])=C([H])C(=C1[H])C1C(N([H])C2(C([H])([H])C([H])([H])N(C([H])([H])C2([H])[H])S(C2=C([H])C([H])=C([H])C([H])=C2C(=O)OC([H])([H])[H])(=O)=O)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 848
  • XLogP3: 2.5
  • Topological Polar Surface Area: 114

methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-5420-2μmol
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-5420-5μmol
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-5420-10μmol
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-5420-20μmol
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-5420-1mg
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
1mg
$54.0 2023-09-10
Life Chemicals
F3411-5420-2mg
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
2mg
$59.0 2023-09-10
Life Chemicals
F3411-5420-3mg
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
3mg
$63.0 2023-09-10
Life Chemicals
F3411-5420-4mg
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
4mg
$66.0 2023-09-10
Life Chemicals
F3411-5420-5mg
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
5mg
$69.0 2023-09-10
Life Chemicals
F3411-5420-10mg
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
1357860-88-8
10mg
$79.0 2023-09-10

Additional information on methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate

Introduction to Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate (CAS No. 1357860-88-8)

Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate, a compound with the chemical identifier CAS No. 1357860-88-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure has garnered considerable attention due to its unique pharmacophoric features and potential therapeutic applications.

The compound is characterized by a complex spirocyclic framework, which includes a triazaspiro[4.5]decane core. This core structure is a testament to the ingenuity of modern synthetic chemistry, enabling the creation of molecules with novel biological activities. The presence of a sulfonyl group attached to the benzene ring further enhances its pharmacological profile, making it a promising candidate for further investigation.

One of the most intriguing aspects of Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate is its potential role in modulating biological pathways associated with inflammation and pain management. Recent studies have highlighted the importance of spirocyclic compounds in developing new therapeutic agents due to their ability to interact with biological targets in unique ways. The triazaspiro[4.5]decane moiety, in particular, has shown promise in preclinical models for its anti-inflammatory properties.

In addition to its potential anti-inflammatory effects, Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate may also exhibit analgesic properties. This dual functionality makes it an attractive candidate for developing novel drugs that can address both inflammation and pain simultaneously. The benzene ring and the sulfonyl group contribute to its binding affinity for various enzymes and receptors involved in pain signaling pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the triazaspiro[4.5]decane core requires advanced techniques in organic synthesis, including cyclization and functional group transformations. The subsequent attachment of the sulfonyl group and the methyl ester at the benzoate moiety further complicates the synthetic route but ultimately results in a highly potent and versatile molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate with greater accuracy. Molecular docking studies have shown that this compound can interact with various targets, including cyclooxygenase (COX) enzymes and transient receptor potential (TRP) channels. These interactions are crucial for understanding its mechanism of action and for designing more effective derivatives.

The potential therapeutic applications of this compound extend beyond inflammation and pain management. Preliminary research suggests that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of spirocyclic compounds to cross the blood-brain barrier efficiently could be a key factor in their success as neurotherapeutics.

In conclusion, Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate represents a significant advancement in medicinal chemistry with numerous potential therapeutic applications. Its unique molecular structure and pharmacological profile make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.